Cas no 107133-84-6 (Cyclohexanemethanol,2-hydroxy-a,a,4-trimethyl-, (1S,2S,4R)-)

• Product Name: Cyclohexanemethanol,2-hydroxy-a,a,4-trimethyl-, (1S,2S,4R)-
• CAS No: 107133-84-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 212121
• PubChem ID: 13344664
• Update Time: 2025-04-19

Cyclohexanemethanol,2-hydroxy-a,a,4-trimethyl-, (1S,2S,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,2-hydroxy-a,a,4-trimethyl-, (1S,2S,4R)-
• (1S,2S,5R)-2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol
• (1S,2S,5R)-2-(2-Hydroxypropan-2-yl)-5-methylcyclohexanol
• cyclohexanemethanol, 2-hydroxy-alpha,alpha,4-trimethyl-, (1S,2S,4R)-
• 1beta,3alpha,4beta-p-menthane-3,8-diol
• SCHEMBL14130406
• CHEBI:48260
• (1S,2S,5R)-2-(1-hydroxy-1-methylethyl)-5-methylcyclohexanol
• 107133-84-6
• LMPR0102090053
• Q27121114
• DTXSID5074892
• (-)-Cubebaol
• Cyclohexanemethanol, 2-hydroxy-.alpha.,.alpha.,4-trimethyl-, (1S,2S,4R)-

• Inchi： 1S/C10H20O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-9,11-12H,4-6H2,1-3H3/t7-,8+,9+/m1/s1
• InChI Key： LMXFTMYMHGYJEI-VGMNWLOBSA-N
• SMILES： O[C@H]1C[C@H](C)CC[C@@H]1C(C)(C)O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 267.58°C at 760 mmHg
• Flash Point: 120.695°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids